Cas no 13209-61-5 (Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI))

• Product Name: Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI)
• CAS No: 13209-61-5
• MF: C₂₃H₃₄O₅
• MW: 390.513067722321
• CID: 168768
• PubChem ID: 273946
• Update Time: 2025-04-19

Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-7-one,3,17-bis(acetyloxy)-, (3b,5a,17b)- (9CI)
• [(8R,9S,10S,13S,14S)-17-acetyloxy-10,13-dimethyl-7-oxo-1,2,3,4,5,6,8,9,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
• (3alpha)-3,17-dihydroxy-pregn-5-en-20-one
• 17alpha-diol-20-one
• 17-Hydrody pregnenolone
• 3,17-diacetoxy-androstan-7-one
• 3ALPHA,17ALPHA-DIHYDROXYPREGN-5-ENE-20-ONE
• 13209-61-5
• NSC-119655
• DTXSID90927530
• MLS002706892
• NSC119655
• 7-oxoandrostane-3,17-diyl diacetate
• SMR001574289

• Inchi： 1S/C23H34O5/c1-13(24)27-16-7-9-22(3)15(11-16)12-19(26)21-17-5-6-20(28-14(2)25)23(17,4)10-8-18(21)22/h15-18,20-21H,5-12H2,1-4H3
• InChI Key： ICLVBZVECAGRBZ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2C1(C)CCC1C3(C)CCC(CC3CC(C12)=O)OC(C)=O

Computed Properties

• Exact Mass: 390.24072
• Monoisotopic Mass: 390.24062418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67
• LogP: 4.07150